4-[(3,5-dichloroanilino)methylene]-2-[4-(trifluoromethoxy)phenyl]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one

Specification

• CAS No.: 338403-28-4
• Molecular Formula: C18H9Cl2F6N3O2
• Molecular Weight: 484.18
• IUPAC Name: 4-[(3,5-dichlorophenyl)iminomethyl]-2-[4-(trifluoromethoxy)phenyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
• Standard InChI: InChI=1S/C18H9Cl2F6N3O2/c19-9-5-10(20)7-11(6-9)27-8-14-15(17(21,22)23)28-29(16(14)30)12-1-3-13(4-2-12)31-18(24,25)26/h1-8,28H
• Standard InChI Key: KXVCHYNYUGUXJP-RIYZIHGNSA-N
• SMILES: C1=CC(=CC=C1N2C(=O)C(=C(N2)C(F)(F)F)C=NC3=CC(=CC(=C3)Cl)Cl)OC(F)(F)F

Introduction

4-[(3,5-dichloroanilino)methylene]-2-[4-(trifluoromethoxy)phenyl]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one is a complex organic compound belonging to the pyrazolone family. This compound is characterized by its molecular formula C₁₈H₉Cl₂F₆N₃O₂ and a molecular weight of approximately 484.18 g/mol. It is notable for its potential applications in promoting plant growth, as suggested by its inclusion in patent literature related to lawn growth-promoting agents.

Chemical Data Table

Property	Description
Molecular Formula	C₁₈H₉Cl₂F₆N₃O₂
Molecular Weight	484.18 g/mol
CAS Number	338403-28-4
Synonyms	(4E)-4-{[(3,5-dichlorophenyl)amino]methylidene}-1-[4-(trifluoromethoxy)phenyl]-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one; 4-[(3,5-dichlorophenyl)iminomethyl]-2-[4-(trifluoromethoxy)phenyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
PubChem CID	3722180

Synthesis and Preparation

The synthesis of this compound typically involves several steps, including the condensation of appropriate anilines and aldehydes followed by cyclization to form the pyrazolone structure. Specific methods may vary, but they generally utilize common organic synthesis techniques such as refluxing, stirring under inert conditions, and purification through crystallization or chromatography.

Biological and Chemical Applications

Pyrazolones, including this compound, are known for their diverse biological activities and applications in pharmaceuticals and agrochemicals. The compound's potential use in promoting plant growth suggests its utility in agricultural applications. Additionally, its chemical structure allows it to participate in various chemical reactions typical for pyrazolones, which may require specific conditions such as acidic or basic catalysts to facilitate the desired transformations.